Cas no 2022222-34-8 (tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate
• CAS No: 2022222-34-8
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 6398863
• PubChem ID: 165656762
• Update Time: 2025-07-27

tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate
• EN300-1903568
• 2022222-34-8
• tert-butyl N-[2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethyl]carbamate

• Inchi： 1S/C11H19N3O2S/c1-7-9(17-6-14-7)8(12)5-13-10(15)16-11(2,3)4/h6,8H,5,12H2,1-4H3,(H,13,15)
• InChI Key： VBZVSQSSGIBTFM-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate

Introduction to tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate (CAS No. 2022222-34-8)

tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate, with the CAS number 2022222-34-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a 4-methyl-1,3-thiazole moiety. These structural elements contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical developments.

The molecular formula of tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate is C₁₁H₁₈N₃O₂S, and its molecular weight is approximately 266.34 g/mol. The compound's structure can be visualized as a tert-butyl group attached to a carbamate moiety, which in turn is linked to an amino group and a 4-methyl-1,3-thiazole ring. This combination of functional groups provides the compound with unique chemical properties that are of interest in both academic research and industrial applications.

In recent years, there has been a growing body of research exploring the potential therapeutic applications of compounds containing thiazole rings. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the 4-methyl-1,3-thiazole moiety in tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate suggests that it may exhibit similar biological activities. Studies have shown that thiazole-containing compounds can interact with various biological targets, such as enzymes and receptors, making them valuable leads for drug discovery.

The tert-butyl group in tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate plays a crucial role in enhancing the compound's stability and solubility. Tert-butyl groups are known for their steric hindrance and hydrophobic properties, which can improve the pharmacokinetic profile of a molecule. This is particularly important in drug development, where optimizing solubility and stability can significantly impact the efficacy and safety of a therapeutic agent.

The amino functional group in tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate provides the compound with additional reactivity and potential for forming hydrogen bonds. Amino groups are common in many biologically active molecules and can participate in various chemical reactions, such as nucleophilic substitutions and condensation reactions. This reactivity makes the compound a versatile starting material for synthesizing more complex derivatives with enhanced biological activity.

In the context of medicinal chemistry, tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The tert-butyl carbamate moiety in this compound can be cleaved by esterases or other enzymes in vivo, releasing the active amino derivative. This approach can improve the bioavailability and reduce the toxicity of the parent compound.

Clinical trials involving compounds with similar structures have shown promising results in treating various diseases. For example, thiazole-containing compounds have been evaluated for their antiviral properties against HIV and other viral infections. Additionally, they have shown potential as anti-inflammatory agents and neuroprotective agents in preclinical studies. The specific properties of tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate, such as its stability and solubility profile, make it an attractive candidate for further investigation in these areas.

The synthesis of tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-yl)ethylcarbamate typically involves several steps. One common approach is to start with 4-methylthiazole and react it with an appropriate amine to form the desired amino derivative. The resulting amine can then be protected using tert-butyloxycarbonyl (Boc) chemistry to form the final product. This synthetic route allows for high yields and good purity, making it suitable for large-scale production.

In conclusion, tert-butyl N-2-amino-2-(4-methyl-1,3-thiazol-5-y l) ethylcarbamate (CAS No. 2022222 - 34 - 8) is a promising compound with a unique combination of structural features that make it highly relevant in medicinal chemistry research. Its potential therapeutic applications span multiple areas, including antiviral therapy, anti-inflammatory treatment, and neuroprotection. Ongoing research continues to explore its full range of biological activities and optimize its properties for clinical use.